1-[4-(benzyloxy)phenyl]-4-[(3,4-dichlorophenyl)acetyl]piperazine

• IUPAC Name: 2-(3,4-dichlorophenyl)-1-[4-(4-phenylmethoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C25H24Cl2N2O2/c26-23-11-6-20(16-24(23)27)17-25(30)29-14-12-28(13-15-29)21-7-9-22(10-8-21)31-18-19-4-2-1-3-5-19/h1-11,16H,12-15,17-18H2
• InChI Key: BXZLKIKPJRBVPN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)OCC3=CC=CC=C3)C(=O)CC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C25H24Cl2N2O2
• Molecular Weight: 455.4 g/mol

Description

1-[4-(benzyloxy)phenyl]-4-[(3,4-dichlorophenyl)acetyl]piperazine is a synthetic compound belonging to the piperazine class of chemicals. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-[4-(benzyloxy)phenyl]-4-[(3,4-dichlorophenyl)acetyl]piperazine involves the inhibition of serotonin reuptake and the partial activation of the 5-HT1A receptor. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, anxiety, and other neurological functions. By inhibiting its reuptake, this compound increases the concentration of serotonin in the synapse, leading to increased activation of the 5-HT1A receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[4-(benzyloxy)phenyl]-4-[(3,4-dichlorophenyl)acetyl]piperazine are primarily related to its effects on serotonin signaling. It has been shown to increase the levels of extracellular serotonin in the brain, leading to increased activation of the 5-HT1A receptor. This, in turn, leads to a variety of physiological effects such as increased mood, reduced anxiety, and improved cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[4-(benzyloxy)phenyl]-4-[(3,4-dichlorophenyl)acetyl]piperazine is its selectivity for serotonin signaling. This makes it a useful tool for studying the role of serotonin in various neurological functions. However, its potency and efficacy may vary depending on the specific experimental conditions, which can limit its usefulness in certain contexts.

Future Directions

There are several potential future directions for research on 1-[4-(benzyloxy)phenyl]-4-[(3,4-dichlorophenyl)acetyl]piperazine. One area of interest is its potential for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. Another area of interest is its potential as a tool for studying the role of serotonin in various neurological functions. Further research is needed to fully understand the potential of this compound and its applications in scientific research.

Scientific Research Applications

1-[4-(benzyloxy)phenyl]-4-[(3,4-dichlorophenyl)acetyl]piperazine has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. These properties make it a promising candidate for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.